furan-3-yl(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone

• IUPAC Name: furan-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone
• InChI: InChI=1S/C11H12N4O4S/c1-14-7-12-13-11(14)20(17,18)9-4-15(5-9)10(16)8-2-3-19-6-8/h2-3,6-7,9H,4-5H2,1H3
• InChI Key: ZISBSUVENSPLTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)C3=COC=C3
• Molecular Formula: C11H12N4O4S
• Molecular Weight: 296.30 g/mol

Description

Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Triazole refers to either of two isomeric heterocyclic compounds that have a five-membered ring structure, of which three are nitrogen atoms, and the other two are carbon atoms. Azetidine is a four-membered ring with three carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of such a compound would be quite complex, with the different rings likely contributing to its overall stability and reactivity. The presence of multiple nitrogen atoms could also result in interesting bonding patterns.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on the exact arrangement of the rings and the presence of any functional groups. Generally, compounds with these types of rings have good stability and can exhibit a range of properties, from hydrophobic to highly polar.

Scientific Research Applications

Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) are powerful synthetic strategies that allow the convergent assembly of complex molecules from multiple starting materials. Here’s how this compound fits in:

• Application : Furan-3-yl(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone has been utilized in MCRs from 2014 to 2021. .

Indole Derivatives

Indole derivatives play a crucial role in medicinal chemistry due to their diverse biological activities. Let’s explore:

• Biological Activities : The indole nucleus exhibits antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, and other properties. .

Antibacterial Potential

Considering the global issue of microbial resistance, furan derivatives have gained attention:

• Antibacterial Activity : Furan-containing compounds show promise against both gram-positive and gram-negative bacteria. .

Other Therapeutic Applications

Furan compounds have a wide range of pharmacological effects:

• Anti-Ulcer, Diuretic, and More : Furan derivatives exhibit anti-ulcer, diuretic, muscle relaxant, and anti-inflammatory properties. .

Mechanism of Action

The mechanism of action would largely depend on the intended use of the compound. For example, many drugs containing these types of rings work by interacting with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve exploring the potential uses of this compound, particularly in the field of drug discovery. Given the prevalence of furan, triazole, and azetidine rings in pharmaceuticals, this compound could have interesting biological activity.